5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-(2,4-dichlorophenyl)-5-(4-fluorophenyl)-2-phenyl-3,4-dihydropyrazole
• InChI: InChI=1S/C21H15Cl2FN2/c22-15-8-11-18(19(23)12-15)21-13-20(14-6-9-16(24)10-7-14)25-26(21)17-4-2-1-3-5-17/h1-12,21H,13H2
• InChI Key: SPSKATNVXSNGNC-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=C(C=C2)F)C3=CC=CC=C3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H15Cl2FN2
• Molecular Weight: 385.3 g/mol

Description

5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential for use in various fields of research. In

Mechanism of Action

The mechanism of action of 5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes and receptors in the body, which can lead to changes in cellular processes and physiological responses. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole has a range of biochemical and physiological effects. These effects include the inhibition of certain enzymes and receptors, changes in cellular processes, and alterations in physiological responses. The specific effects of the compound depend on the dosage and administration method used, as well as the specific biological system being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole in lab experiments is its unique chemical structure, which allows for the study of specific biological processes and systems. Additionally, the compound has been well studied and its synthesis method is well established, making it a reliable tool for research. However, there are limitations to the use of this compound in lab experiments, including potential side effects and the need for careful dosage and administration methods.

Future Directions

There are numerous future directions for the study of 5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole. Some potential areas of interest include further studies on the mechanism of action of the compound, its potential use as a therapeutic agent for the treatment of specific diseases, and its use as a tool for studying biological processes. Additionally, there is potential for the development of new compounds based on the chemical structure of 5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole, which could have even greater potential for use in scientific research.
In conclusion, 5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole is a unique chemical compound that has potential for use in various fields of scientific research. Its synthesis method is well established, and it has been extensively studied for its potential use as a therapeutic agent and as a tool for studying biological processes. Further studies are needed to fully elucidate the mechanism of action of this compound and to explore its potential for use in future research.

Scientific Research Applications

5-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole has been extensively studied for its potential use in various fields of scientific research. One of the main areas of interest is in the field of medicinal chemistry, where the compound has been shown to have potential as a therapeutic agent for the treatment of various diseases. Additionally, the compound has been studied for its potential use in the development of new drugs and as a tool for studying biological processes.